Cas no 2554623-76-4 (Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl-)

• Product Name: Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl-
• CAS No: 2554623-76-4
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5109275
• Update Time: 2025-06-23

Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl-
• P1788

• Inchi： 1S/C15H17NO3/c17-13-12-11(6-9-16(13)10-4-5-10)15(19-14(12)18)7-2-1-3-8-15/h6,9-10H,1-5,7-8H2
• InChI Key： SGSGNCXRTWQHNP-UHFFFAOYSA-N
• SMILES： C12(OC(=O)C3=C1C=CN(C1CC1)C3=O)CCCCC2

Additional information on Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl-

Introduction to Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- (CAS No. 2554623-76-4)

Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- (CAS No. 2554623-76-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule towards specific biological targets.

The chemical structure of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- consists of a cyclohexane ring fused with a furo[3,4-c]pyridine moiety through a spiro linkage. The presence of the cyclopropyl substituent at the 5' position adds further complexity and potential for modulation of biological activity. This compound has been synthesized using advanced organic synthesis techniques and has been characterized by various spectroscopic methods, including NMR and mass spectrometry.

Recent studies have focused on the pharmacological properties of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl-. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selectivity and potency of this compound make it a promising lead for further drug development.

In addition to its enzymatic inhibition properties, Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- have also been evaluated in preclinical models. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for its development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical safety assessments, further supporting its potential for clinical translation.

The structural complexity and unique biological activities of Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- have led to ongoing research aimed at optimizing its properties for specific therapeutic applications. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activity and to develop more potent and selective analogs. These efforts are expected to yield improved derivatives with enhanced therapeutic efficacy and reduced side effects.

In conclusion, Spiro[cyclohexane-1,1'(3'H)-furo[3,4-c]pyridine]-3',4'(5'H)-dione, 5'-cyclopropyl- (CAS No. 2554623-76-4) represents a promising candidate for further drug development due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential as a therapeutic agent for various diseases, including cancer and inflammatory conditions. The combination of its favorable pharmacokinetic properties and low toxicity profile makes it an attractive lead compound for medicinal chemists and pharmaceutical researchers.